Cas no 54367-66-7 (5-chloro-1-methyl-pyrazole-4-carboxylic acid)

• Product Name: 5-chloro-1-methyl-pyrazole-4-carboxylic acid
• CAS No: 54367-66-7
• MF: C₅H₅ClN₂O₂
• MW: 160.558399915695
• MDL: MFCD02089694
• CID: 366522
• PubChem ID: 2735774
• Update Time: 2025-04-19

5-chloro-1-methyl-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-methyl-1H-pyrazole-4-carboxylic acid
• 5-chloro-1-methylpyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 5-chloro-1-methyl-
• PubChem23734
• SDYOVMHXYNKROV-UHFFFAOYSA-N
• SBB053204
• 7841AB
• SB12159
• 4-Carboxy-5-chloro-1-methyl-1H-pyrazole
• ST24044579
• CS-0
• 5-chloro-1-methyl-pyrazole-4-carboxylic acid
• SY040218
• CHEMBL2287212
• 54367-66-7
• AC-28851
• CS-0063952
• PS-10942
• FT-0620212
• A830125
• SCHEMBL966692
• BP-10532
• F17236
• AMY11880
• AKOS006228033
• J-517262
• 5-chloro-1-methyl-4-pyrazole carboxylic acid
• DTXSID80370935
• EN300-151680
• MFCD02089694
• DB-071829

• MDL： MFCD02089694
• Inchi： 1S/C5H5ClN2O2/c1-8-4(6)3(2-7-8)5(9)10/h2H,1H3,(H,9,10)
• InChI Key： SDYOVMHXYNKROV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 160.00400
• Monoisotopic Mass: 160.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 0.7

Experimental Properties

• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 200-203 ºC
• Boiling Point: 315.8 ℃ at 760 mmHg
• Flash Point: 144.8 ºC
• Refractive Index: 1.62
• Solubility: Slightly soluble (3.9 g/l) (25 º C),
• PSA: 55.12000
• LogP: 0.77170

5-chloro-1-methyl-pyrazole-4-carboxylic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives